Cas no 200938-70-1 (6-Bromo-3-propyl-2,4(1H,3H)-quinazolinedione)

• Product name: 6-Bromo-3-propyl-2,4(1H,3H)-quinazolinedione
• CAS No: 200938-70-1
• MF: C₁₁H₁₁N₂O₂Br
• MW: 283.121
• MDL: MFCD11841036
• CID: 3047287
• PubChem ID: 15477858

6-Bromo-3-propyl-2,4(1H,3H)-quinazolinedione Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-propyl-2,4(1H,3H)-quinazolinedione
• MC-0749
• 6-bromo-3-propyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 6-bromo-3-propyl-1H-quinazoline-2,4-dione
• 6-Bromo-3-propylquinazoline-2,4(1H,3H)-dione
• AKOS005073584
• 200938-70-1
• MFCD11841036
• CS-0360968
• 6-bromo-3-propyl-2,4(1H,3H)-quinazolinedione

• MDL： MFCD11841036
• Inchi： InChI=1S/C11H11BrN2O2/c1-2-5-14-10(15)8-6-7(12)3-4-9(8)13-11(14)16/h3-4,6H,2,5H2,1H3,(H,13,16)
• InChI Key： WVADXUAFKCYTHB-UHFFFAOYSA-N
• SMILES： O=C(N1CCC)NC2=C(C=C(Br)C=C2)C1=O

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

6-Bromo-3-propyl-2,4(1H,3H)-quinazolinedione Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C